Cas no 104591-57-3 (2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-)
104591-57-3 structure
Product Name:2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-
CAS No:104591-57-3
MF:C13H17N3O
MW:231.293582677841
CID:1145367
Update Time:2024-07-27
2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)-
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- Inchi: 1S/C13H17N3O/c1-16-8-6-10(7-9-16)14-13-15-11-4-2-3-5-12(11)17-13/h2-5,10H,6-9H2,1H3,(H,14,15)
- InChI Key: XIGPLNVINIPBFU-UHFFFAOYSA-N
- SMILES: O1C2=CC=CC=C2N=C1NC1CCN(C)CC1
Computed Properties
- Exact Mass: 231.13731
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Melting Point: 132.1 °C
- Boiling Point: 351.1±52.0 °C(Predicted)
- PSA: 41.3
- pka: 8.69±0.10(Predicted)
2-Benzoxazolamine, N-(1-methyl-4-piperidinyl)- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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